![molecular formula C28H39N3O3 B6226677 3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid CAS No. 1629143-82-3](/img/no-structure.png)
3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid
Overview
Description
3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid is a useful research compound. Its molecular formula is C28H39N3O3 and its molecular weight is 465.6. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 4-(cyclohexyl(2-methylpropyl)amino)-3-nitrobenzoic acid, which is synthesized from 4-nitrobenzoic acid. The second intermediate is 3-(4-methylphenylcarbamoyl)benzoic acid, which is synthesized from 4-methylphenyl isocyanate and 3-hydroxybenzoic acid. These two intermediates are then coupled together using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "4-nitrobenzoic acid", "cyclohexylamine", "2-methylpropylamine", "4-methylphenyl isocyanate", "3-hydroxybenzoic acid", "N,N'-dicyclohexylcarbodiimide", "N-hydroxysuccinimide", "triethylamine", "dimethylformamide", "dichloromethane", "diethyl ether", "ethyl acetate", "methanol", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "4-nitrobenzoic acid is reacted with cyclohexylamine and 2-methylpropylamine in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide to form 4-(cyclohexyl(2-methylpropyl)amino)-3-nitrobenzoic acid.", "4-methylphenyl isocyanate is reacted with 3-hydroxybenzoic acid in the presence of triethylamine and N-hydroxysuccinimide to form 3-(4-methylphenylcarbamoyl)benzoic acid.", "4-(cyclohexyl(2-methylpropyl)amino)-3-nitrobenzoic acid is reduced using palladium on carbon and hydrogen gas to form 4-(cyclohexyl(2-methylpropyl)amino)-3-aminobenzoic acid.", "3-(4-methylphenylcarbamoyl)benzoic acid is activated using N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide, and then coupled with 4-(cyclohexyl(2-methylpropyl)amino)-3-aminobenzoic acid in the presence of triethylamine and dimethylformamide to form the final product, 3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid." ] } | |
CAS RN |
1629143-82-3 |
Product Name |
3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid |
Molecular Formula |
C28H39N3O3 |
Molecular Weight |
465.6 |
Purity |
95 |
Origin of Product |
United States |
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